Cas no 1174297-28-9 (4-ethynyl-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 4-ethynyl-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 1174297-28-9
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 1100542
• PubChem ID: 58516744
• Update Time: 2025-04-20

4-ethynyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1H-Pyrrolo[2,3-b]pyridine
• A929626
• SCHEMBL1328751
• CS-0376390
• SB14307
• DHJZKZCLQAPHJR-UHFFFAOYSA-N
• 1174297-28-9
• DA-15046
• 1H-Pyrrolo[2,3-b]pyridine, 4-ethynyl-

• Inchi： 1S/C9H6N2/c1-2-7-3-5-10-9-8(7)4-6-11-9/h1,3-6H,(H,10,11)
• InChI Key： DHJZKZCLQAPHJR-UHFFFAOYSA-N
• SMILES： N1C=CC2=C(C#C)C=CN=C12

Computed Properties

• Exact Mass: 142.053
• Monoisotopic Mass: 142.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines